Cas no 1153293-43-6 (N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine)

N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine is a pyrazole-based amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features a 1-methylpyrazole core substituted with an amine group at the 4-position, further functionalized with a 2-ethylbutyl chain. This configuration may enhance lipophilicity and bioavailability, making it a candidate for drug discovery or pesticide development. The compound's stability and reactivity are influenced by the steric and electronic effects of its substituents. Its synthesis typically involves selective alkylation and amination steps, ensuring high purity for research purposes. Further studies may explore its biological activity or utility as an intermediate in specialty chemical synthesis.
N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine structure
1153293-43-6 structure
Product Name:N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine
CAS No:1153293-43-6
MF:C10H19N3
MW:181.277961969376
CID:5176624
PubChem ID:43534989
Update Time:2026-03-05

N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-amine, N-(2-ethylbutyl)-1-methyl-
    • N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine
    • Inchi: 1S/C10H19N3/c1-4-9(5-2)6-11-10-7-12-13(3)8-10/h7-9,11H,4-6H2,1-3H3
    • InChI Key: IKQHWSXJZUHOQP-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(NCC(CC)CC)C=N1

N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine Pricemore >>

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N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine Related Literature

Additional information on N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine

Comprehensive Overview of N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1153293-43-6)

N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1153293-43-6) is a specialized organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyrazole core and amine functionality, offers a versatile scaffold for researchers exploring novel chemical entities. Its molecular structure, which includes a 2-ethylbutyl side chain, contributes to its distinct physicochemical properties, making it a subject of interest in drug discovery and development.

The growing demand for N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine is driven by its potential role as an intermediate in the synthesis of bioactive molecules. Researchers are particularly intrigued by its ability to modulate biological pathways, which could lead to breakthroughs in treating various conditions. The compound's CAS No. 1153293-43-6 is frequently searched in scientific databases, reflecting its relevance in contemporary chemical research. Additionally, its pyrazole moiety is a common feature in many FDA-approved drugs, underscoring its importance in medicinal chemistry.

In the agrochemical sector, N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine is being investigated for its potential as a precursor to novel pesticides and herbicides. The amine group in its structure allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with the industry's push for more sustainable and efficient crop protection solutions. As environmental concerns grow, the development of eco-friendly agrochemicals has become a hot topic, and this compound could play a pivotal role in addressing these challenges.

From a material science perspective, N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine offers intriguing possibilities for the design of advanced polymers and coatings. Its 2-ethylbutyl chain imparts hydrophobicity, which could be leveraged to create materials with enhanced durability and resistance to environmental stressors. This is particularly relevant in industries such as automotive and construction, where longevity and performance are critical. The compound's CAS No. 1153293-43-6 is often cited in patents related to innovative material formulations, highlighting its commercial potential.

One of the most frequently asked questions about N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine revolves around its synthesis and scalability. Researchers are keen to optimize production methods to ensure cost-effectiveness and minimal environmental impact. Green chemistry principles are increasingly being applied to the synthesis of such compounds, reflecting a broader trend toward sustainable manufacturing. The pyrazole ring, in particular, is a focal point for synthetic chemists aiming to develop efficient and scalable routes.

Another area of interest is the compound's safety profile and regulatory status. While N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine is not classified as a hazardous material, thorough toxicological studies are essential to ensure its safe use in various applications. Regulatory bodies worldwide are tightening guidelines for chemical substances, and compliance is a key consideration for manufacturers and researchers alike. The CAS No. 1153293-43-6 serves as a unique identifier in safety data sheets and regulatory submissions, facilitating global trade and collaboration.

In conclusion, N-(2-ethylbutyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1153293-43-6) represents a promising compound with multifaceted applications. Its pyrazole and amine functionalities, combined with its 2-ethylbutyl side chain, make it a valuable asset in pharmaceuticals, agrochemicals, and material science. As research continues to uncover its full potential, this compound is poised to make significant contributions to innovation across industries. Its CAS No. 1153293-43-6 will remain a key reference point for scientists and industry professionals alike.

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